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Technical Safety and Handling Guide
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Compound of Interest

Compound Name: Potassium isobutyrate

Cat. No.: B101088

This document provides an in-depth technical guide to the safety, handling, and properties of
Potassium Isobutyrate, also known as Potassium 2-methylpropanoate or Isobutyric Acid
Potassium Salt. The information is compiled from various Safety Data Sheets (SDS) and
chemical databases, intended for use by researchers, scientists, and professionals in drug
development and other scientific fields.

Chemical Identification and Physical Properties

Potassium isobutyrate is the potassium salt of isobutyric acid. It presents as a white to almost
white, hygroscopic powder or crystalline solid.[1]
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Property Data Source(s)
Molecular Formula C4H7KO2 [1112][3]
Molecular Weight 126.20 g/mol [11[2][3]
CAS Number 19455-20-0 [11[3114]
EC Number 243-077-8 [1]
Appearance White to almost white Powd.er o
or crystals. Hygroscopic solid.
Boiling Point 155°C [1]
Flash Point 58°C [1]

Storage Temperature

Room temperature, 4°C for

long-term sealed storage.

[1]3]

Hazard Identification and GHS Classification

There is conflicting information regarding the GHS classification of potassium isobutyrate.

Researchers should handle the substance with care, adhering to the more stringent

classification until further data is available.

o ECHA C&L Inventory Data: According to aggregated data from 5 reports submitted to the

European Chemicals Agency (ECHA), this chemical does not meet the criteria for GHS

hazard classification.[2] Several suppliers also state it is not a hazardous substance or

mixture according to Regulation (EC) No. 1272/2008.[1]

o Supplier-Specific Classifications: In contrast, other suppliers have classified the substance

with the following hazards:
o GHSO07 (Warning)[3]

o Hazard Statements:

= H302: Harmful if swallowed][3]
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» H315: Causes skin irritation[3][5]

» H319: Causes serious eye irritation[3][5]

» H335: May cause respiratory irritation[3][5]

Given these discrepancies, it is prudent to handle potassium isobutyrate as a substance that

can cause skin, eye, and respiratory irritation.

First-Aid Measures

Standard first-aid protocols should be followed in case of exposure.

Exposure Route

First-Aid Protocol

Source(s)

Inhalation

If fumes or dust are inhaled,
remove the individual to fresh
[1][5]

air. Seek medical attention for

any breathing difficulty.

Skin Contact

Wash the exposed area
thoroughly with soap and
[11[5]

water. If irritation develops or

persists, seek medical advice.

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, ensuring to lift the

upper and lower eyelids. [1][5]
Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If
large quantities are swallowed,
rinse the mouth with water and
o : [11[5]
call a physician immediately.
Never give anything by mouth

to an unconscious person.
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Handling, Storage, and Personal Protection

Proper laboratory practices are essential when working with potassium isobutyrate to
minimize exposure risk.

¢ Avoid all personal contact, including the inhalation of dust.[5]
e Use only in a well-ventilated area.[5]
e Minimize dust generation during handling.[1]

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
protective clothing.[5]

e Wash hands and any exposed skin thoroughly after handling.[1][5]
¢ Do not eat, drink, or smoke in the work area.[1][5]

o Store in a cool, dry, and well-ventilated area.[1][5]

o Keep the container tightly closed and sealed.[1][5]

e Protect from sunlight, heat sources, and moisture.[1]

o Store away from incompatible materials, particularly strong oxidizing agents.[1][5]
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Control

Specification

Source(s)

Engineering Controls

Use in a well-ventilated area.
Ensure eyewash stations and
safety showers are readily

accessible.

[5](6]

Eye/Face Protection

Wear chemical safety goggles

or glasses.

[5]

Skin Protection

Wear suitable protective
gloves and clothing to prevent

skin contact.

[5]

Respiratory Protection

In case of insufficient
ventilation or dust generation,

wear a dust respirator.

[5]

Accidental Release and Fire-Fighting Measures

In the event of a spill, the following workflow should be initiated to ensure safety and proper

containment.
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Assess Hazard
(Minor vs. Major)

Alert Personnel &

Evacuate Area (if major) Minor Spill

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
Prevent entry to drains/waterways

Clean Up Spill

Use dry cleanup procedures
(Sweep, shovel, or vacuum)
Avoid generating dust

Place in sealed, labeled
container for disposal

Decontaminate Area
Wash with water

Response Complete

Click to download full resolution via product page

Caption: General workflow for responding to an accidental chemical spill.
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Minor Spills:

Clean up spills immediately.[5]
Avoid breathing dust and prevent contact with skin and eyes.[5]
Use dry clean-up procedures to avoid generating dust.[5]

Sweep, shovel, or vacuum the material into a clean, dry, sealable, and labeled container for
disposal.[5]

Major Spills:

Alert personnel in the area and notify emergency services of the hazard's location and
nature.[5][7]

Control personal contact by wearing appropriate protective clothing.[5]
Prevent spillage from entering drains or water courses.[5]
Follow the cleanup procedures outlined for minor spills.[5]

Fire Hazard: The substance is considered non-combustible and not a significant fire risk.
However, containers may burn in a fire.[5]

Suitable Extinguishing Media: Use any means suitable for extinguishing the surrounding fire.
There are no restrictions on the type of extinguisher.[1][5]

Hazardous Combustion Products: When heated to decomposition, it may emit corrosive
fumes and oxides of carbon.[1][5]

Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus and
full protective gear. Cool fire-exposed containers with a water spray from a protected
location.[5][8]

Stability and Reactivity
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Parameter Description Source(s)
No specific reactivity hazards
Reactivity are known under normal

conditions.

Chemical Stability

Stable under ordinary

conditions of use and storage.

[1]

Possibility of Hazardous

Reactions

Hazardous polymerization will

not occur.

[1]

Conditions to Avoid

No specific conditions to avoid
have been identified, but
exposure to moisture should
be minimized due to its

hygroscopic nature.

[1]

Incompatible Materials

Strong oxidizing agents.

[1]

Hazardous Decomposition

Products

When heated to
decomposition, the substance
may emit oxides of carbon and

other fumes.

[1]

Toxicological Information

The toxicological properties of potassium isobutyrate have not been thoroughly investigated.

» Acute Toxicity: No LD50/LC50 information was found for normal routes of occupational

exposure.[1]

» Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as a possible or confirmed human carcinogen by IARC, ACGIH, OSHA, or

NTP.[1]

o Skin and Eye Irritation: As noted in Section 2, some suppliers classify it as a skin and eye

irritant.[3][5]

o Respiratory Irritation: May cause respiratory irritation according to some classifications.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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